Cas no 83670-75-1 (1H-Pyrrole-3-carboxylicacid, 4-ethenyl-, methyl ester)

• Product name: 1H-Pyrrole-3-carboxylicacid, 4-ethenyl-, methyl ester
• CAS No: 83670-75-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 709126
• PubChem ID: 45090093

1H-Pyrrole-3-carboxylicacid, 4-ethenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 4-ethenyl-, methyl ester
• 1H-Pyrrole-3-carboxylicacid,4-ethenyl-,methylester(9CI)
• 83670-75-1

• Inchi： InChI=1S/C8H9NO2/c1-3-6-4-9-5-7(6)8(10)11-2/h3-5,9H,1H2,2H3
• InChI Key： XAUVQUZQYJUCPF-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CNC=C1C=C

Computed Properties

• Exact Mass: 151.063
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.1A^2